Cas no 2171581-13-6 (3-(dimethylamino)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid)

• Product Name: 3-(dimethylamino)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid
• CAS No: 2171581-13-6
• MF: C₂₆H₃₃N₃O₅
• MW: 467.557327032089
• CID: 6402458
• PubChem ID: 165812972
• Update Time: 2025-06-30

3-(dimethylamino)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylamino)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid
• 3-(dimethylamino)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}propanoic acid
• 2171581-13-6
• EN300-1545929

• Inchi： 1S/C26H33N3O5/c1-4-9-17(24(30)28-23(25(31)32)15-29(2)3)14-27-26(33)34-16-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,17,22-23H,4,9,14-16H2,1-3H3,(H,27,33)(H,28,30)(H,31,32)
• InChI Key： PJXIRKBYNXRQMA-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC(C(=O)O)CN(C)C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 467.24202116g/mol
• Monoisotopic Mass: 467.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 108Ų

Additional information on 3-(dimethylamino)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid

Introduction to 3-(dimethylamino)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid (CAS No. 2171581-13-6) in Modern Chemical and Biomedical Research

3-(dimethylamino)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid, identified by its CAS number 2171581-13-6, represents a sophisticated molecular entity with significant implications in the realms of chemical synthesis and biomedical applications. This compound, characterized by its intricate structure, has garnered attention due to its potential utility in drug development, particularly as a building block for more complex pharmacophores. The presence of multiple functional groups, including an amide linkage, a fluorene moiety, and a dimethylamino substituent, makes it a versatile candidate for further chemical manipulation and biological investigation.

The structural framework of 3-(dimethylamino)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid (CAS No. 2171581-13-6) is notable for its complexity, which arises from the combination of several key pharmacologically relevant groups. The fluorene ring system, known for its stability and luminescent properties, serves as an excellent handle for conjugation and labeling purposes in biochemical assays. Additionally, the methoxycarbonyl group enhances the compound's solubility and reactivity, making it amenable to various synthetic transformations. The dimethylamino group contributes to basicity, which can be exploited in designing pH-sensitive drugs or prodrugs that release active species under specific physiological conditions.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage advanced chemical scaffolds. The compound 3-(dimethylamino)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid (CAS No. 2171581-13-6) fits well within this paradigm, as its multifaceted structure allows for the exploration of diverse biological pathways. For instance, the amide bond can be hydrolyzed under physiological conditions to release bioactive molecules or to trigger conformational changes in proteins. This feature is particularly relevant in the development of peptide mimetics or enzyme inhibitors.

The utility of this compound extends beyond simple structural motifs; it also serves as a precursor for more complex derivatives. Researchers have been exploring its potential as a chiral building block, capitalizing on the stereochemical properties of the fluorene ring and the adjacent amine functionalities. Such derivatives could be instrumental in developing enantiomerically pure drugs with enhanced selectivity and reduced side effects. Furthermore, the methoxycarbonyl group can be readily converted into other functional moieties, such as esters or thioesters, which are commonly used in peptide coupling reactions.

From a synthetic chemistry perspective, 3-(dimethylamino)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid (CAS No. 2171581-13-6) exemplifies the elegance of multi-step organic synthesis. The integration of various functional groups into a single molecular entity requires meticulous planning and execution to ensure regioselectivity and yield optimization. Advances in catalytic methods have enabled more efficient routes to such complex molecules, reducing both reaction times and waste generation—a critical consideration in modern green chemistry practices.

The biomedical relevance of this compound is underscored by its potential applications in drug discovery and molecular imaging. For instance, the fluorene moiety can be coupled with fluorescent dyes or radioisotopes to develop probes for cellular tracking or diagnostic imaging modalities. Additionally, the amide bond's susceptibility to proteolytic cleavage makes it an attractive feature for designing prodrugs that release active pharmaceutical ingredients (APIs) upon enzymatic activation within target tissues or organs.

Recent studies have begun to explore the pharmacokinetic properties of derivatives inspired by 3-(dimethylamino)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid (CAS No. 2171581-13-6). By modulating solubility through alterations in substituent size or polarity, researchers aim to improve oral bioavailability or tissue penetration. These efforts align with broader trends in medicinal chemistry aimed at optimizing drug delivery systems to enhance therapeutic efficacy while minimizing systemic toxicity.

The role of computational chemistry has also become increasingly prominent in studying this compound's behavior. Molecular modeling techniques allow researchers to predict interactions between 3-(dimethylamino)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid (CAS No. 2171581-13-6) and biological targets with high accuracy. Such simulations can guide experimental design by identifying key binding residues or optimizing molecular geometry for improved affinity.

In conclusion,3-(dimethylamino)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}propanoic acid (CAS No. 2171581-13-6) represents a compelling example of how intricate molecular architectures can drive innovation in chemical synthesis and biomedical research. Its structural features offer numerous opportunities for further functionalization and application development across multiple disciplines—from drug discovery to advanced materials science—and continue to inspire new avenues of investigation.